N-(4-Azido-2-nitrophenyl)-N''-biotinylnorspemidine
Catalog No.
S12845490
CAS No.
M.F
C22H33N9O4S
M. Wt
519.6 g/mol
Availability
In Stock
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Product Name
N-(4-Azido-2-nitrophenyl)-N''-biotinylnorspemidine
IUPAC Name
5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[3-[3-(4-azido-2-nitroanilino)propylamino]propyl]pentanamide
Molecular Formula
C22H33N9O4S
Molecular Weight
519.6 g/mol
InChI
InChI=1S/C22H33N9O4S/c23-30-29-15-7-8-16(18(13-15)31(34)35)25-11-3-9-24-10-4-12-26-20(32)6-2-1-5-19-21-17(14-36-19)27-22(33)28-21/h7-8,13,17,19,21,24-25H,1-6,9-12,14H2,(H,26,32)(H2,27,28,33)/t17-,19-,21-/m0/s1
InChI Key
XNCXYYZHGGLPHP-CUWPLCDZSA-N
Canonical SMILES
C1C2C(C(S1)CCCCC(=O)NCCCNCCCNC3=C(C=C(C=C3)N=[N+]=[N-])[N+](=O)[O-])NC(=O)N2
Isomeric SMILES
C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCCNCCCNC3=C(C=C(C=C3)N=[N+]=[N-])[N+](=O)[O-])NC(=O)N2
XLogP3
3.4
Hydrogen Bond Acceptor Count
9
Hydrogen Bond Donor Count
5
Exact Mass
519.23762174 g/mol
Monoisotopic Mass
519.23762174 g/mol
Heavy Atom Count
36
Dates
Last modified: 08-10-2024
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